Cas no 2089255-80-9 ({[2-(4-chlorophenoxy)-5-fluorophenyl]methyl}(ethyl)amine hydrochloride)

• Product Name: {[2-(4-chlorophenoxy)-5-fluorophenyl]methyl}(ethyl)amine hydrochloride
• CAS No: 2089255-80-9
• CID: 4636339
• Update Time: 2025-05-21

{[2-(4-chlorophenoxy)-5-fluorophenyl]methyl}(ethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[2-(4-chlorophenoxy)-5-fluorophenyl]methyl}(ethyl)amine hydrochloride

Additional information on {[2-(4-chlorophenoxy)-5-fluorophenyl]methyl}(ethyl)amine hydrochloride

{[2-(4-chlorophenoxy)-5-fluorophenyl]methyl}(ethyl)amine hydrochloride: A Comprehensive Overview

The compound {[2-(4-chlorophenoxy)-5-fluorophenyl]methyl}(ethyl)amine hydrochloride, with CAS No. 2089255-80-9, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique combination of functional groups, including an ethylamine moiety, a fluorophenyl group, and a chlorophenoxy group. These features contribute to its potential applications in drug design and development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a fluorine atom in the 5-position of the phenyl ring in this compound suggests potential advantages in terms of bioavailability and metabolic stability. Fluorine substitution is known to enhance lipophilicity and can influence the molecule's interaction with biological targets, making it a valuable component in drug discovery.

The chlorophenoxy group attached to the phenyl ring adds another layer of complexity to this molecule. Chlorine substitution is often associated with increased chemical stability and can modulate the electronic properties of the aromatic system. This modification may enhance the compound's ability to interact with specific receptors or enzymes, making it a promising candidate for therapeutic applications.

From a synthetic perspective, the construction of {[2-(4-chlorophenoxy)-5-fluorophenyl]methyl}(ethyl)amine hydrochloride involves multi-step organic reactions. The synthesis typically begins with the preparation of the chlorophenoxy intermediate, followed by coupling reactions to introduce the fluorinated phenyl group and the ethylamine moiety. The final step involves protonation to form the hydrochloride salt, which is commonly used for stabilization and solubility purposes.

Recent advancements in asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound. Such enantiomers are crucial for understanding stereochemical effects on biological activity, which is essential for drug development. Researchers have also explored various reaction conditions to optimize yield and purity, ensuring that the compound meets rigorous pharmaceutical standards.

In terms of pharmacological activity, {[2-(4-chlorophenoxy)-5-fluorophenyl]methyl}(ethyl)amine hydrochloride has shown promise in preclinical studies targeting various disease states. For instance, its ability to modulate specific G-protein coupled receptors (GPCRs) has been investigated in models of neurological disorders. Additionally, its potential as an antagonist or agonist at certain ion channels has been explored, highlighting its versatility as a pharmacological tool.

The hydrochloride salt form of this compound is particularly advantageous for formulation purposes. Its solubility properties make it suitable for incorporation into tablets, capsules, or injectable formulations. Furthermore, its stability under physiological conditions ensures that it can be effectively delivered to target tissues without degradation.

As interest in this compound continues to grow, ongoing research is focused on elucidating its mechanism of action at molecular levels. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to study its interactions with biological targets. These insights are expected to guide further optimization efforts aimed at improving efficacy and reducing off-target effects.

In conclusion, {[2-(4-chlorophenoxy)-5-fluorophenyl]methyl}(ethyl)amine hydrochloride represents a compelling candidate for therapeutic intervention due to its unique chemical structure and promising pharmacological profile. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding of drug design and development.